Cas no 273203-62-6 (Myristyl nicotinate)

Myristyl nicotinate Properties

Names and Identifiers

• Myristyl nicotinate
• Tetradecyl Nicotinate
• tetradecyl pyridine-3-carboxylate
• 8QWM6I035C
• myristyl nicotinic acid ester
• nicotinic acid tetradecyl ester
• Nicotinsaeure-tetradecylester
• n-tetradecyl nicotinic acid ester
• UNII-8QWM6I035C
• Myristylnicotinate
• 3-Pyridinecarboxylic acid, tetradecyl ester
• AK158385
• C20H33NO2
• tetradecylnicotinate
• Nicotinic acid, tetradecyl ester
• Tetradecan-1-ol, nicotinate
• Nicotinic acid myristyl ester
• TVGLGJWCZSCAEM-UHFFFAOYSA-N
• 7362AJ
• EBD3046909
• TRA0083995
• SY025969
• AX8166903
• +Expand

• MDL： MFCD16620608
• InChIKey： TVGLGJWCZSCAEM-UHFFFAOYSA-N
• Inchi： 1S/C20H33NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-23-20(22)19-15-14-16-21-18-19/h14-16,18H,2-13,17H2,1H3
• SMILES： O(C(C1=C([H])N=C([H])C([H])=C1[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 319.25100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 15
• Heavy Atom Count: 23
• Complexity: 281
• XLogP3: 7.9
• Topological Polar Surface Area: 39.2

Experimental Properties

• LogP: 5.93950
• PSA: 39.19000
• Boiling Point: 411.7℃/760mmHg